4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(2,6-difluorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H7F2NO4/c14-9-2-1-3-10(15)12(9)7-4-5-8(13(17)18)11(6-7)16(19)20/h1-6H,(H,17,18)
• InChI Key: VFRXKXXADASLGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F
• Molecular Formula: C13H7F2NO4
• DSSTOX Substance ID: DTXSID70689705
• Molecular Weight: 279.19 g/mol
• CAS RN: 1262006-17-6

Description

4-(2,6-Difluorophenyl)-2-nitrobenzoic acid (DFNBA) is a chemical compound with a wide range of applications in scientific research and laboratory experiments. It is an organic compound with the molecular formula C₁₁H₆F₂NO₃ and a molecular weight of 241.17. DFNBA is a white crystalline solid with a melting point of 154-156 °C, and is soluble in dimethyl sulfoxide and dimethylformamide. It is an important intermediate in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Scientific Research Applications

4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of organic compounds such as pharmaceuticals, pesticides, and other organic compounds. It is also used as a catalyst in organic reactions. It is also used in the synthesis of fluorescent dyes, which can be used in fluorescence microscopy and other imaging techniques. In addition, 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% is used to study the structure and dynamics of proteins and nucleic acids.

Mechanism of Action

4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% acts as a catalyst in organic reactions. It is an electron-deficient compound that can donate electrons to electrophilic sites on other molecules. This increases the reactivity of the molecules and facilitates the formation of new bonds. In addition, 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% can act as a Lewis acid, which can accept electrons from other molecules and facilitate the formation of new bonds.
Biochemical and Physiological Effects
4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that it has weak inhibitory activity against the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% may have some effect on the nervous system, but further studies are needed to confirm this.

Advantages and Limitations for Lab Experiments

4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% is a useful reagent for laboratory experiments due to its low cost, ease of synthesis, and wide range of applications. However, it is important to note that 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% is highly toxic and should be handled with caution. In addition, it is important to ensure that all safety protocols are followed when working with 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95%.

Future Directions

There are a number of potential future directions for research on 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95%. These include further studies to better understand its biochemical and physiological effects, as well as investigations into its potential use as a therapeutic agent. In addition, further research could be conducted to explore its use in the synthesis of new organic compounds, and its potential applications in imaging techniques. Finally, further studies could be conducted to examine the effects of 4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% on the environment.

Synthesis Methods

4-(2,6-Difluorophenyl)-2-nitrobenzoic acid, 95% can be synthesized by the reaction of 2,6-difluorobenzoic acid with nitric acid in acetic anhydride. The reaction is carried out in a three-necked round bottom flask equipped with a stirrer, a thermometer, and a condenser. The reaction mixture is heated to a temperature of 130-140 °C and stirred for 3-4 hours. The reaction is monitored by thin-layer chromatography and the product is collected by filtration. The product is then purified by recrystallization using methanol or ethanol.